1-(4-Bromo-3-mercaptophenyl)propan-1-one
Description
1-(4-Bromo-3-mercaptophenyl)propan-1-one is a brominated aromatic ketone featuring a propanone backbone substituted with a bromine atom and a mercapto (-SH) group at the 4- and 3-positions of the phenyl ring, respectively. The compound’s structure combines electrophilic (bromine) and nucleophilic (thiol) functionalities, making it a versatile intermediate in organic synthesis.
Properties
Molecular Formula |
C9H9BrOS |
|---|---|
Molecular Weight |
245.14 g/mol |
IUPAC Name |
1-(4-bromo-3-sulfanylphenyl)propan-1-one |
InChI |
InChI=1S/C9H9BrOS/c1-2-8(11)6-3-4-7(10)9(12)5-6/h3-5,12H,2H2,1H3 |
InChI Key |
PPAXECBQGKKVST-UHFFFAOYSA-N |
Canonical SMILES |
CCC(=O)C1=CC(=C(C=C1)Br)S |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Analogues: Substituent Effects
Halogenated Propanones
- 1-(4-Bromo-3-methylphenyl)propan-1-one (C₁₀H₁₁BrO, MW 227.10 g/mol): Replaces the mercapto group with a methyl group. However, the absence of the thiol group limits its reactivity in nucleophilic reactions .
- 1-(3-Bromophenyl)propan-1-one (C₉H₉BrO, MW 213.07 g/mol): Bromine at the 3-position instead of 3. Positional isomerism affects electronic distribution, altering reactivity in electrophilic substitution reactions. Yields in coupling reactions (e.g., 63% for brominated derivatives) suggest moderate reactivity .
- 1-(4-Bromophenyl)-2-(methylamino)propan-1-one (4-Bromo MCAT): A cathinone derivative with an amino group. The amino substituent confers psychoactive properties, highlighting how functional group variation drastically changes biological activity compared to the non-aminated target compound .
Thiol-Containing Derivatives
- 1-(3-(Bromomethyl)-4-mercaptophenyl)propan-1-one (C₁₀H₁₁BrOS, MW 259.16 g/mol): Features a bromomethyl group adjacent to the thiol.
- 1-(2′-Hydroxyphenyl)-3-(2′′-bromophenyl)-propan-1-one: A bromochalcone derivative with a hydroxyl group. The hydroxyl-thiol interplay influences hydrogen bonding and antioxidant activity, as seen in similar antifungal dihydroxyphenylpropanones .
Physicochemical Properties
| Compound | Molecular Formula | Molecular Weight (g/mol) | Key Substituents | Notable Properties |
|---|---|---|---|---|
| 1-(4-Bromo-3-mercaptophenyl)propan-1-one | C₉H₈BrOS | ~245.14 | 4-Br, 3-SH | High polarity, potential redox activity |
| 1-(4-Bromo-3-methylphenyl)propan-1-one | C₁₀H₁₁BrO | 227.10 | 4-Br, 3-CH₃ | Hydrophobic, stable under acidic conditions |
| 1-(3-Bromophenyl)propan-1-one | C₉H₉BrO | 213.07 | 3-Br | Moderate electrophilicity, coupling yields ~63% |
| 4-Bromo MCAT | C₁₀H₁₂BrNO | 242.12 | 4-Br, N-methylamino | Psychoactive, dopaminergic effects |
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